Cas no 1309879-82-0 (5-Oxo-hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester)

• Product Name: 5-Oxo-hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester
• CAS No: 1309879-82-0
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD24531509
• CID: 2117556
• Update Time: 2023-11-19

5-Oxo-hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl hexahydro-5-oxopyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• 5-Oxo-hexahydro-pyrrolo[3,2-b]pyrrole-1-carboxylic acid tert-butyl ester
• 3296AJ
• tert-butyl 5-oxo-octahydropyrrolo[3,2-b]pyrrole-1-carboxylate
• tert-butyl 5-oxohexahydropyrrolo[3,2-b]pyrrole-1(2H)-carboxylate
• 5-Oxo-hexahydro-pyrrolo3,2-bpyrrole-1-carboxylic acid tert-butyl ester
• CID 91828072
• Pyrrolo[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-5-oxo-, 1,1-dimethylethyl ester

• MDL： MFCD24531509
• Inchi： 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-5-4-7-8(13)6-9(14)12-7/h7-8H,4-6H2,1-3H3,(H,12,14)
• InChI Key： YHTGHPTUAIZKDM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C1CC(N2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 392.0±35.0 °C(Predicted)
• pka: 15.83±0.20(Predicted)